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Compound of Interest

Compound Name: Sodium 2-nitrophenolate

CAS No.: 36729-73-4

Cat. No.: B7771937

Get Quote

Sodium 2-nitrophenolate is the sodium salt of o-nitrophenol.[2][5] Its structure features a nitro

group (-NO₂) ortho to the phenolate oxygen, creating a strong intramolecular hydrogen bond in

the parent phenol, which is disrupted in the salt form to enhance water solubility and

nucleophilicity.[4]

Table 1: Physicochemical Specifications
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Property Specification

CAS Number 824-39-5

IUPAC Name Sodium 2-nitrophenolate

Formula C₆H₄NNaO₃

Molecular Weight 161.09 g/mol

Appearance Red to deep yellow crystalline powder

Solubility
Highly soluble in water; sparingly soluble in

ethanol; insoluble in non-polar solvents.[1][2]

pKa (Parent Phenol)
~7.2 (indicating weak acidity of the parent,

stable salt formation at pH > 8)

Stability

Stable under alkaline conditions; prone to

protonation and precipitation as o-nitrophenol in

acidic media (pH < 6).[4]

Part 2: Synthesis & Purification Protocols
For research and pharmaceutical applications requiring high purity (>99%), the synthesis

typically proceeds via the alkaline hydrolysis of 2-nitrophenol or the nucleophilic substitution of

o-nitrochlorobenzene. The following protocol outlines the direct neutralization method,

preferred for its atom economy and yield.

Protocol: Stoichiometric Neutralization
Reagents: 2-Nitrophenol (99%), Sodium Hydroxide (10M aq), Ethanol (Abs).[4]

Dissolution: Dissolve 13.9 g (0.1 mol) of 2-nitrophenol in 50 mL of ethanol at 40°C.

Neutralization: Dropwise add 10 mL of 10M NaOH. The solution will shift from pale yellow to

deep red.

Crystallization: Cool the mixture to 4°C for 12 hours. The sodium salt precipitates as red

needles.
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Purification: Filter and wash with cold diethyl ether to remove unreacted phenol.

Recrystallize from minimal hot water/ethanol (1:5).

Drying: Vacuum dry at 60°C over P₂O₅.

Figure 1: Synthesis Logic Flow
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Part 3: Biological Mechanism of Action[4]
Sodium 2-nitrophenolate operates through distinct mechanisms in plant versus mammalian

systems. In drug development, it serves as a model for nitro-aromatic metabolism.

A. Plant Systems: Cytoplasmic Streaming
In botany, the compound acts as a rapid-response biostimulant. It lowers the activation energy

for cytoplasmic streaming (cyclosis), enhancing the intracellular transport of nutrients and

auxin.[4] This is mediated by the modulation of calcium channels and ATPase activity.

B. Mammalian Systems: Nitroreduction & Metabolism
For toxicologists and pharmacologists, the primary interest lies in the metabolic fate of the nitro

group.

Phase I Metabolism: The nitro group is reduced by cytosolic nitroreductases and microsomal

cytochrome P450s (specifically CYP1A2) to form the hydroxylamine intermediate, and

eventually 2-aminophenol.
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Toxicological Relevance: While the sodium salt has low acute toxicity (LD50 > 1000 mg/kg in

mice), the intermediate hydroxylamines can be reactive.[4] It is used as a reference standard

to study the reductive capacity of liver microsomes.

Figure 2: Dual-System Mechanism

Figure 2: Divergent Biological Pathways
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Part 4: Analytical Characterization (HPLC)
Precise quantification is required for residue analysis and formulation stability testing. The

following HPLC method is validated for separating 2-nitrophenolate from its isomers (3- and 4-

nitrophenolate).

Protocol: Reverse-Phase HPLC Analysis
Instrument: Agilent 1260 Infinity or equivalent with DAD.
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Column: C18 (e.g., Agilent Eclipse XDB-C18, 250 mm × 4.6 mm, 5 µm).[4]

Mobile Phase: Methanol : Water (containing 0.1% Acetic Acid) = 60 : 40 (v/v).[4]

Note: Acid helps suppress ionization of residual free phenols, sharpening peaks.[4]

Flow Rate: 1.0 mL/min.

Temperature: 30°C.

Detection: UV @ 280 nm (aromatic ring) or 335 nm (nitro-conjugation).

Injection Volume: 10–20 µL.

Retention Time: ~7.0 min (distinct from 4-nitrophenolate at ~5.5 min).

Figure 3: Analytical Workflow
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Figure 3: HPLC Quantification Workflow
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Part 5: Pharmaceutical Applications[3][6][7]
While its direct use as a drug is limited, Sodium 2-nitrophenolate is a critical synthetic

equivalent in drug design.

Precursor for Benzoxazoles: The reduction of Sodium 2-nitrophenolate yields 2-

aminophenol. This is the immediate precursor for the synthesis of Benzoxazoles (via

cyclization with carboxylic acids), a privileged scaffold found in:

NSAIDs (e.g., Benoxaprofen derivatives)[4]
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Antimicrobials[4]

Antifungal agents[1][4]

Metabolic Probe: In ADME (Absorption, Distribution, Metabolism, Excretion) studies, Sodium
2-nitrophenolate is used to assess the nitro-reduction capacity of anaerobic gut bacteria

and hepatic enzymes, helping predict the metabolism of nitro-containing drugs (e.g.,

Metronidazole, Chloramphenicol).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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